Cas no 852372-07-7 (N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is a synthetic organic compound featuring a unique molecular structure combining an indole core with a chloro-methylphenyl moiety. This compound exhibits potential as a versatile intermediate in pharmaceutical and agrochemical research due to its dual functional groups, which enable diverse chemical modifications. The presence of the 2-methylindole scaffold suggests possible biological activity, particularly in receptor binding or enzyme inhibition studies. Its oxoacetamide linkage provides a reactive site for further derivatization, making it valuable for structure-activity relationship investigations. The chloro and methyl substituents enhance both lipophilicity and steric properties, potentially influencing bioavailability and target specificity. This compound's structural complexity offers researchers opportunities to explore novel bioactive molecules in medicinal chemistry applications.
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide structure
852372-07-7 structure
Product Name:N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
CAS No:852372-07-7
MF:C18H15ClN2O2
MW:326.776903390884
CID:6168651
PubChem ID:7117658
Update Time:2025-07-02

N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
    • F0675-0403
    • AB01293604-01
    • NCGC00294255-01
    • 852372-07-7
    • AKOS001870762
    • Inchi: 1S/C18H15ClN2O2/c1-10-7-8-12(19)9-15(10)21-18(23)17(22)16-11(2)20-14-6-4-3-5-13(14)16/h3-9,20H,1-2H3,(H,21,23)
    • InChI Key: YEYYJUMXSKRGJJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)NC(C(C1=C(C)NC2C=CC=CC1=2)=O)=O

Computed Properties

  • Exact Mass: 326.0822054g/mol
  • Monoisotopic Mass: 326.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 62Ų

N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0675-0403-2μmol
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
852372-07-7 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0675-0403-5μmol
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
852372-07-7 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0675-0403-10μmol
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
852372-07-7 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0675-0403-20μmol
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
852372-07-7 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0675-0403-1mg
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
852372-07-7 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0675-0403-2mg
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
852372-07-7 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0675-0403-3mg
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
852372-07-7 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0675-0403-4mg
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
852372-07-7 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0675-0403-5mg
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
852372-07-7 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0675-0403-10mg
N-(5-chloro-2-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
852372-07-7 90%+
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$79.0 2023-05-17
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